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Compound of Interest

Compound Name: 2-Ethyl-6-methylphenol

Cat. No.: B167550

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethyl-6-methylphenol, a
substituted alkylphenol of interest in various scientific and industrial domains. This document
consolidates information on its nomenclature, physicochemical properties, and known
biological activities, offering a valuable resource for professionals in chemical research and
drug development.

Chemical Identity: Synonyms and Identifiers

2-Ethyl-6-methylphenol is known by several names in chemical literature and databases.
Accurate identification is crucial for literature searches and regulatory compliance.

o Systematic IUPAC Name: 2-Ethyl-6-methylphenol[1][2]

e Common Synonyms: 6-Ethyl-o-cresol, 6-Ethyl-ortho-cresol, 3-Ethyl-2-hydroxytoluene, 2-
Methyl-6-ethylphenol, 6-Methyl-2-ethylphenol, Phenol, 2-ethyl-6-methyl-[3][4][5][6]

« CAS Number: 1687-64-5[3][4][5][7]
« PubChem CID: 519333[8][9]

« MDL Number: MFCD00962292[2][8][°]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b167550?utm_src=pdf-interest
https://www.benchchem.com/product/b167550?utm_src=pdf-body
https://www.benchchem.com/product/b167550?utm_src=pdf-body
https://www.benchchem.com/product/b167550?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/ja01305a044
https://pmc.ncbi.nlm.nih.gov/articles/PMC10582264/
http://pse.agriculturejournals.cz/artkey/pse-202308-0001_pyrolysis-temperature-had-effects-on-the-physicochemical-properties-of-biochar.php
https://www.floram.org/article/doi/10.1590/2179-8087-FLORAM-2023-0016
http://file.medchemexpress.com/batch_PDF/HY-W089538R/2-Ethyl-6-methylphenol-Standard-DataSheet-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2685833/
http://pse.agriculturejournals.cz/artkey/pse-202308-0001_pyrolysis-temperature-had-effects-on-the-physicochemical-properties-of-biochar.php
https://www.floram.org/article/doi/10.1590/2179-8087-FLORAM-2023-0016
http://file.medchemexpress.com/batch_PDF/HY-W089538R/2-Ethyl-6-methylphenol-Standard-DataSheet-MedChemExpress.pdf
https://www.chemsrc.com/en/cas/34136-59-9_1104479.html
https://www.researchgate.net/profile/Rohan-Bedmutha
https://www.researchgate.net/publication/350375148_The_Agonist_Action_of_Alkylphenols_on_TRPA1_Relates_to_Their_Effects_on_Membrane_Lipid_Order_Implications_for_TRPA1-Mediated_Chemosensation
https://pmc.ncbi.nlm.nih.gov/articles/PMC10582264/
https://www.researchgate.net/profile/Rohan-Bedmutha
https://www.researchgate.net/publication/350375148_The_Agonist_Action_of_Alkylphenols_on_TRPA1_Relates_to_Their_Effects_on_Membrane_Lipid_Order_Implications_for_TRPA1-Mediated_Chemosensation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

A summary of the key quantitative data for 2-Ethyl-6-methylphenol is presented in the table
below. These properties are essential for experimental design, formulation development, and
safety assessments.

Property Value Source(s)
Molecular Formula CoH120 [7109][10][11]
Molecular Weight 136.19 g/mol [71[9][10][11]
Light yellow to brown clear
Appearance . [4][11]
liquid
N _ 94-100 °C at 15 mmHg; 214
Boiling Point ) [819]
°C (lit.)
Density ~0.9809 g/cm?3 (estimate) [11][12]
Solubility Soluble in DMSO (100 mg/mL)  [10]

CIRRFAQIWQFQSS-
InChl Key [1][5]
UHFFFAOYSA-N

Biological Activity and Experimental Protocols

2-Ethyl-6-methylphenol has been identified as a component in complex mixtures with
demonstrated biological effects, notably insecticidal and bactericidal activities.[10][11]

3.1. Cited Research

Two key studies are frequently referenced in connection with the biological activity of this
compound:

o Miller RL, et al. (1971): This study identified 2-Ethyl-6-methylphenol as a component of a
biologically active neutral subfraction of cigarette smoke condensate.[10][11] The focus was
on the isolation and identification of various alkylphenols and arylnitriles.
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e Bedmutha R, et al. (2011): This research investigated the insecticidal and bactericidal
properties of bio-oil derived from the fast pyrolysis of coffee grounds.[10][11] The bio-oil,
containing a mixture of phenolic compounds including 2-Ethyl-6-methylphenol, showed
significant activity against pests like the Colorado Potato Beetle and bacteria such as
Streptomyces scabies.[13]

3.2. Generalized Experimental Protocol for Bioactivity Screening

While the full, detailed experimental protocols from the cited literature are not provided here, a
generalized workflow for assessing the insecticidal and bactericidal properties of a compound
like 2-Ethyl-6-methylphenol, based on common methodologies in the field, is outlined below.

Objective: To determine the efficacy of 2-Ethyl-6-methylphenol as an insecticidal and
bactericidal agent.

Materials:

e 2-Ethyl-6-methylphenol (high purity)

o Target insect species (e.g., Leptinotarsa decemlineata larvae)

o Target bacterial strains (e.g., Streptomyces scabies, Clavibacter michiganensis)

o Appropriate solvents (e.g., DMSO, ethanol) and sterile growth media (e.g., nutrient agar,
tryptic soy broth)

o Control substances (negative: solvent alone; positive: known insecticide/bactericide)

o Standard laboratory equipment (pipettes, petri dishes, incubators, etc.)

Insecticidal Assay (Leaf Dip Bioassay - Generalized):

o Preparation of Test Solutions: Prepare a series of concentrations of 2-Ethyl-6-methylphenol
in a suitable solvent.

o Treatment of Foliage: Dip leaves of the host plant (e.g., potato leaves) into the test solutions
for a standardized time and allow them to air dry.
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 Insect Exposure: Place the treated leaves in petri dishes or ventilated containers with a
cohort of test insects (e.g., 10-15 larvae).

 Incubation: Maintain the containers under controlled environmental conditions (temperature,
humidity, light).

» Data Collection: Record insect mortality at regular intervals (e.g., 24, 48, and 72 hours).

e Analysis: Calculate mortality rates and determine the LCso (lethal concentration for 50% of
the population) using probit analysis.

Bactericidal Assay (Broth Dilution Method - Generalized):

o Preparation of Inoculum: Grow the target bacteria in a suitable broth medium to a
standardized cell density.

o Preparation of Test Solutions: Create serial dilutions of 2-Ethyl-6-methylphenol in sterile
broth in a 96-well microplate.

e |noculation: Add a standardized volume of the bacterial inoculum to each well.

 Incubation: Incubate the microplate at the optimal growth temperature for the bacteria for a
specified period (e.g., 24-48 hours).

o Data Collection: Measure the optical density (OD) of each well to assess bacterial growth. A
viability stain can also be used.

e Analysis: Determine the Minimum Inhibitory Concentration (MIC), which is the lowest
concentration of the compound that prevents visible bacterial growth.

Workflow for Chemical Identification and
Characterization

The process of identifying a compound from a complex mixture and characterizing its activity
follows a logical progression. The diagram below illustrates this general workflow.
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Caption: General workflow for isolating, identifying, and characterizing a bioactive compound.

Potential Signaling Pathways and Mechanism of
Action

While specific signaling pathways for 2-Ethyl-6-methylphenol are not well-documented, the
broader class of alkylphenols is known to interact with various biological systems. This provides
a basis for hypothesizing potential mechanisms of action that warrant further investigation.

o Endocrine Disruption: Alkylphenols are known xenoestrogens, capable of binding to estrogen
receptors (ERa and ER[3) and modulating their activity.[6][14] This interaction can trigger
both genomic and non-genomic signaling cascades, affecting processes like cell proliferation
and hormone release.[6]

e lon Channel Modulation: Some studies suggest that alkylphenols can act as agonists for the
Transient Receptor Potential Ankyrin 1 (TRPAL) ion channel.[2][9][15] TRPAL is a sensor for
noxious chemical stimuli, and its activation in neurons can lead to pain and inflammation.
This mechanism could be relevant to the compound's insecticidal properties, as many
insecticides target the nervous system.

These potential pathways offer promising avenues for future research into the specific
molecular targets and mechanisms of 2-Ethyl-6-methylphenol.
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Conclusion

2-Ethyl-6-methylphenol is a well-characterized alkylphenol with a range of synonyms and
established physicochemical properties. Its presence in biologically active natural extracts
suggests potential applications as an antimicrobial or insecticidal agent. For drug development
professionals, its structural similarity to other endocrine-disrupting compounds and potential for
ion channel modulation highlight the need for careful toxicological assessment and present
opportunities for research into novel therapeutic targets. Further investigation is required to
elucidate its specific mechanisms of action and to fully realize its potential in applied science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylphenol-in-chemical-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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